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Compound of Interest

Compound Name: 2-(carbamoylamino)benzoic Acid

CAS No.: 610-68-4

Cat. No.: B1276981

Get Quote

In the landscape of drug development and clinical diagnostics, understanding the potential for

cross-reactivity in biological assays is paramount. This guide provides a comprehensive

analysis of the analytical challenges posed by 2-(carbamoylamino)benzoic acid, a key

metabolite of the muscle relaxant carisoprodol. We will delve into the metabolic pathways of

carisoprodol, explore the cross-reactivity of its metabolites in common screening assays, and

present robust confirmatory methods to ensure accurate and reliable results. This guide is

intended for researchers, scientists, and drug development professionals who require a

nuanced understanding of these compounds' behavior in biological matrices.

The Metabolic Journey of Carisoprodol: A Source of
Analytical Ambiguity
Carisoprodol is a centrally acting skeletal muscle relaxant that exerts its effects through its

primary active metabolite, meprobamate, which has sedative and anxiolytic properties. The

metabolism of carisoprodol is a critical consideration in its detection and quantification, as it

gives rise to several compounds that can interfere with common analytical techniques.
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The metabolic conversion of carisoprodol primarily occurs in the liver, where it is metabolized

by the cytochrome P450 enzyme CYP2C19. This process leads to the formation of

meprobamate and another significant metabolite, 2-(carbamoylamino)benzoic acid. The

structural similarities between carisoprodol, meprobamate, and other related compounds can

lead to significant cross-reactivity in immunoassays, which are often the first line of screening in

clinical and forensic settings.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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